Cas no 149685-89-2 (2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]-)

2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]- structure
149685-89-2 structure
Product Name:2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]-
CAS No:149685-89-2
MF:C16H17N5
MW:279.339682340622
CID:149709
PubChem ID:3073499
Update Time:2025-04-19

2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalinecarbonitrile,3-[4-(2-propen-1-yl)-1-piperazinyl]-
    • 3-(4-prop-1-en-2-ylpiperazin-1-yl)quinoxaline-2-carbonitrile
    • 3-(4-PROP-2-EN-1-YLPIPERAZIN-1-YL)QUINOXALINE-2-CARBONITRILE
    • 3-[4-(prop-2-en-1-yl)piperazin-1-yl]quinoxaline-2-carbonitrile
    • 3-[4-(2-Propen-1-yl)-1-piperazinyl]-2-quinoxalinecarbonitrile
    • VC 605
    • 2-Quinoxalinecarbonitrile, 3-(4-(2-propenyl)-1-piperazinyl)-
    • DTXSID40933702
    • 149685-89-2
    • VC-605
    • CHEMBL90769
    • Tocris-0666
    • 3-(4-prop-2-enylpiperazin-1-yl)quinoxaline-2-carbonitrile
    • Q27195262
    • 3-(4-Allylpiperazin-1-yl)-2-quinoxalinecarbonitrile
    • NCGC00024718-02
    • AKOS040759398
    • Biomol-NT_000086
    • BPBio1_001085
    • BDBM50045582
    • 3-(4-prop-2-en-1-ylpiperazin-1-yl)quinox
    • CHEBI:114186
    • PD071083
    • BCP33048
    • 3-(4-(2-Propenyl)-1-piperazinyl)-2-quinoxalinecarbonitrile
    • NCGC00024718-01
    • BRD-K38370968-103-01-0
    • 3-AQC
    • BRD-K38370968-001-01-6
    • SCHEMBL7373847
    • 3-(4-prop-2-enyl-1-piperazinyl)-2-quinoxalinecarbonitrile
    • 3-(4-Allyl-piperazin-1-yl)-quinoxaline-2-carbonitrile
    • Inchi: 1S/C16H17N5/c1-2-7-20-8-10-21(11-9-20)16-15(12-17)18-13-5-3-4-6-14(13)19-16/h2-6H,1,7-11H2
    • InChI Key: IDOXKFDPDOIUMG-UHFFFAOYSA-N
    • SMILES: N1(CC=C)CCN(C2C(C#N)=NC3C=CC=CC=3N=2)CC1

Computed Properties

  • Exact Mass: 279.14861
  • Monoisotopic Mass: 279.148396
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 471.4°C at 760 mmHg
  • Flash Point: 238.9°C
  • Refractive Index: 1.658
  • Solubility: Slightly soluble (3.1 g/l) (25 º C),
  • PSA: 56.05
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